BENGHE Foundational & Exploratory

Check Availability & Pricing

The Preclinical Pharmacokinetic Profile of
GSK3532795: A Technical Overview

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: GSK3532795

Cat. No.: B606272

For Researchers, Scientists, and Drug Development Professionals

Introduction

GSK3532795, also known as BMS-955176, is a second-generation HIV-1 maturation inhibitor
that has demonstrated a broad spectrum of antiviral activity.[1] This technical guide provides a
comprehensive overview of the available preclinical pharmacokinetic data for GSK3532795 in
various animal models. The information presented herein is intended to support further
research and development efforts by providing a consolidated resource on the absorption,
distribution, metabolism, and excretion (ADME) properties of this compound in preclinical
species.

Mechanism of Action

GSK3532795 targets the final and rate-determining cleavage step in the processing of the HIV-
1 Gag polyprotein.[1] Specifically, it binds to the substrate of the viral protease, the junction
between the capsid (CA) and spacer peptide 1 (SP1), thereby preventing the protease from
accessing and cleaving this site.[1] This inhibition of CA-SP1 cleavage disrupts the formation of
the mature HIV-1 capsid, leading to the production of non-infectious virions with defects in the
uncoating process following viral entry.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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